Cas no 72093-49-3 (1-Fluoro-3-(4-nitrophenyl)benzene)

1-Fluoro-3-(4-nitrophenyl)benzene structure
72093-49-3 structure
Product Name:1-Fluoro-3-(4-nitrophenyl)benzene
CAS No:72093-49-3
MF:C12H8FNO2
MW:217.195826530457
MDL:MFCD20529492
CID:1752739
PubChem ID:56776787
Update Time:2025-04-21

1-Fluoro-3-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-fluoro-4'-nitro-
    • 1-fluoro-3-(4-nitrophenyl)benzene
    • DTXSID80718393
    • SCHEMBL12812871
    • MFCD20529492
    • XCA09349
    • 72093-49-3
    • BS-24430
    • 3-Fluoro-4'-nitro-1,1'-biphenyl
    • 1-Fluoro-3-(4-nitrophenyl)benzene
    • MDL： MFCD20529492
    • Inchi： 1S/C12H8FNO2/c13-11-3-1-2-10(8-11)9-4-6-12(7-5-9)14(15)16/h1-8H
    • InChI Key： IYKGFDKPPCITJX-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.05400
  • Monoisotopic Mass: 217.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 3.92410

1-Fluoro-3-(4-nitrophenyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Fluoro-3-(4-nitrophenyl)benzene Pricemore >>

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